![molecular formula C14H11FO4 B6399100 2-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% CAS No. 1261909-25-4](/img/structure/B6399100.png)
2-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% (hereafter referred to as FHPMBA) is a compound that has been used in a variety of scientific research applications. FHPMBA is a versatile compound that has been used in a range of biochemical, physiological, and pharmacological experiments, including those involving the study of drug metabolism and drug-target interactions. FHPMBA is a relatively new compound, and while its potential applications are still being explored, it has already been demonstrated to have several advantages and limitations in laboratory experiments.
Scientific Research Applications
FHPMBA has been used in a variety of scientific research applications, including those involving the study of drug metabolism and drug-target interactions. It has been used to study the pharmacokinetics of drugs, as well as to investigate the effects of drugs on different cell types. It has also been used to study the mechanisms of action of drugs, and to investigate the effects of drugs on cellular signaling pathways. Additionally, FHPMBA has been used in studies of drug-target interactions, as well as in studies of drug metabolism.
Mechanism of Action
FHPMBA acts as an inhibitor of the enzyme CYP2C19, which is responsible for the metabolism of a number of drugs. FHPMBA binds to the active site of CYP2C19, and prevents the enzyme from metabolizing the drugs. This inhibition of CYP2C19 activity leads to an increase in the concentration of the drugs in the body, which can lead to an increase in the therapeutic effects of the drugs.
Biochemical and Physiological Effects
FHPMBA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of CYP2C19, which can lead to an increase in the concentration of drugs in the body. Additionally, FHPMBA has been shown to have anti-inflammatory and anti-oxidant effects, as well as to increase the production of nitric oxide, which can lead to an increase in blood flow.
Advantages and Limitations for Lab Experiments
FHPMBA has several advantages for use in laboratory experiments. It is a relatively new compound, and has been demonstrated to have a high degree of purity (95%). Additionally, it is relatively easy to synthesize, and has been demonstrated to have a high degree of stability. However, there are some limitations to the use of FHPMBA in laboratory experiments. For example, its mechanism of action is not fully understood, and its effects on different cell types have not been fully investigated.
Future Directions
FHPMBA has a wide range of potential applications, and its potential is still being explored. Some potential future directions for the use of FHPMBA include its use in the development of new drugs, its use in the study of drug-target interactions, its use in the study of drug metabolism, its use in the study of the effects of drugs on different cell types, and its use in the study of drug-drug interactions. Additionally, FHPMBA could be used in the development of new drug-target interactions, and could be used to investigate the effects of drugs on cellular signaling pathways. Finally, FHPMBA could be used in the development of new therapeutic strategies for the treatment of various diseases.
Synthesis Methods
FHPMBA can be synthesized from commercially available starting materials. The synthesis involves a series of steps, including the reaction of 5-fluoro-2-hydroxybenzaldehyde with 5-methoxybenzyl bromide, followed by the reaction with sodium hydroxide in an aqueous solution. The reaction is completed by purifying the product with a column chromatography process. The resulting product is then recrystallized to obtain FHPMBA in a purity of 95%.
properties
IUPAC Name |
2-(5-fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO4/c1-19-9-3-4-10(12(7-9)14(17)18)11-6-8(15)2-5-13(11)16/h2-7,16H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZTPAGSNEFVKSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689450 |
Source
|
Record name | 5'-Fluoro-2'-hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261909-25-4 |
Source
|
Record name | 5'-Fluoro-2'-hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.